![molecular formula C12H7Cl2FO B6374611 5-(2,5-Dichlorophenyl)-3-fluorophenol, 95% CAS No. 1261936-69-9](/img/structure/B6374611.png)
5-(2,5-Dichlorophenyl)-3-fluorophenol, 95%
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Overview
Description
5-(2,5-Dichlorophenyl)-3-fluorophenol, or 5-DCFP, is a phenolic compound with a broad range of applications in scientific research. It has been used in the synthesis of various compounds, as a reagent for organic reactions, and as a tool for investigating biochemical and physiological processes.
Scientific Research Applications
5-DCFP has been used in a variety of scientific research applications. It has been used as a reagent in organic synthesis, as a tool for investigating biochemical and physiological processes, and as a starting material for the synthesis of other compounds. 5-DCFP has also been used in the synthesis of fluorescent probes for the detection of biomolecules, as well as in the synthesis of drugs and other pharmaceutical compounds.
Mechanism of Action
The mechanism of action of 5-DCFP is not fully understood. However, it is known to interact with proteins and other biomolecules in a variety of ways. For example, 5-DCFP has been shown to interact with enzymes, such as cytochrome P450, and to inhibit their activity. It has also been shown to interact with DNA, RNA, and other biomolecules, and to alter their structure and function.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-DCFP are not fully understood. However, it has been shown to inhibit the activity of enzymes, such as cytochrome P450, and to alter the structure and function of DNA, RNA, and other biomolecules. It has also been shown to have a range of effects on cell viability, cell proliferation, and cell death.
Advantages and Limitations for Lab Experiments
The use of 5-DCFP in laboratory experiments offers a number of advantages. It is relatively easy to synthesize and is relatively inexpensive. It is also relatively stable, and can be stored for extended periods of time. However, there are also some limitations to its use. For example, it is not water soluble and can be toxic if ingested or inhaled.
Future Directions
There are a number of potential future directions for the use of 5-DCFP in scientific research. For example, it could be used to investigate the effects of environmental toxins on biochemical and physiological processes. It could also be used to investigate the effects of drugs and other pharmaceutical compounds on biochemical and physiological processes. Additionally, it could be used to develop new fluorescent probes for the detection of biomolecules, and to develop new drugs and other pharmaceutical compounds.
Synthesis Methods
5-DCFP can be synthesized through a variety of methods. One of the most common methods is the reaction of 2,5-dichloro-3-fluorophenol and sodium hydroxide in an aqueous solution. This reaction results in the formation of 5-DCFP and sodium chloride as byproducts. The reaction is typically carried out at room temperature and can be completed in less than an hour. Other methods of synthesis include the reaction of 2,5-dichloro-3-fluorophenol and sodium hypochlorite, the reaction of 2,5-dichloro-3-fluorophenol and sodium hydroxide in an organic solvent, and the reaction of 2,5-dichloro-3-fluorophenol and potassium hydroxide in an aqueous solution.
Properties
IUPAC Name |
3-(2,5-dichlorophenyl)-5-fluorophenol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H7Cl2FO/c13-8-1-2-12(14)11(5-8)7-3-9(15)6-10(16)4-7/h1-6,16H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DXTWAEJGOASWJQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1Cl)C2=CC(=CC(=C2)F)O)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H7Cl2FO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60684446 |
Source
|
Record name | 2',5'-Dichloro-5-fluoro[1,1'-biphenyl]-3-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60684446 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
257.08 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1261936-69-9 |
Source
|
Record name | 2',5'-Dichloro-5-fluoro[1,1'-biphenyl]-3-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60684446 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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